Cas no 86764-11-6 (Isoastragaloside II)

• Product Name: Isoastragaloside II
• CAS No: 86764-11-6
• MF: C₄₃H₇₀O₁₅
• MW: 827.006915569305
• MDL: MFCD17214430
• CID: 854898
• Update Time: 2025-06-08

Isoastragaloside II Chemical and Physical Properties

Names and Identifiers

• IsoastragalosideⅡ
• Isoastragaloside II
• Astrasieversianin VII
• Astrasieversianin-VII
• isoastragalosides II
• Isoastragaloside-II
• AK548034
• [3,5-Dihydroxy-2-[[(1S,3R,8R,11R,12S,15S,16R)-14-hydroxy-15-[(2R)-5-(2-hydroxypropan-2-yl)-2-methylo
• (3β,6α,16β,20R,24S)-3-[(3-O-Acetyl-β-D-xylopyranosyl)oxy]-20,24-epoxy-16,25-dihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)

• MDL： MFCD17214430
• Inchi： 1S/C43H70O15/c1-20(45)54-32-22(47)18-53-35(31(32)51)57-26-10-12-43-19-42(43)14-13-39(6)33(41(8)11-9-27(58-41)38(4,5)52)21(46)16-40(39,7)25(42)15-23(34(43)37(26,2)3)55-36-30(50)29(49)28(48)24(17-44)56-36/h21-36,44,46-52H,9-19H2,1-8H3/t21-,22+,23-,24+,25-,26-,27-,28+,29-,30+,31+,32-,33-,34-,35-,36+,39+,40-,41+,42-,43+/m0/s1
• InChI Key： SMZYCXAYGPGYRS-NGTUZWGPSA-N
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](OC(=O)C)[C@H]1O)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 826.47100
• Monoisotopic Mass: 826.47147152 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 9
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234
• Molecular Weight: 827.0
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 905.4±65.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 234.29000
• LogP: 1.29490

Isoastragaloside II Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Triterpenoids
• Other Chemical Reagents

Additional information on Isoastragaloside II

Isoastragaloside II (CAS No. 86764-11-6): A Comprehensive Overview

Isoastragaloside II (CAS No. 86764-11-6) is a bioactive saponin compound derived from the roots of Astragalus membranaceus, a traditional Chinese medicinal herb commonly known as Huangqi. This compound has garnered significant attention in recent years due to its diverse pharmacological properties, including immunomodulatory, antioxidant, and anti-inflammatory effects. This article provides a detailed overview of Isoastragaloside II, highlighting its chemical structure, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

Isoastragaloside II is a triterpene saponin with the molecular formula C₄₁H₆₈O₁₄. Its molecular weight is approximately 784.97 g/mol. The compound features a complex structure with multiple hydroxyl groups and a sugar moiety, which contributes to its solubility and biological activity. The presence of these functional groups allows Isoastragaloside II to interact with various biological targets, making it a versatile compound in medicinal chemistry.

Biological Activities and Mechanisms of Action

Isoastragaloside II has been extensively studied for its immunomodulatory effects. Research has shown that it can enhance the immune response by stimulating the production of cytokines such as interleukin-2 (IL-2) and interferon-gamma (IFN-γ). These cytokines play crucial roles in the activation and proliferation of immune cells, particularly T lymphocytes and natural killer (NK) cells. Additionally, Isoastragaloside II has been found to modulate the activity of macrophages, enhancing their phagocytic capacity and antimicrobial activity.

The antioxidant properties of Isoastragaloside II have also been well-documented. Studies have demonstrated that it can scavenge free radicals and reduce oxidative stress, which is implicated in various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. The compound's ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx) further contributes to its protective effects against oxidative damage.

In addition to its immunomodulatory and antioxidant activities, Isoastragaloside II exhibits anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are mediated through the modulation of signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). By reducing inflammation, Isoastragaloside II may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

Clinical Applications and Potential Therapeutic Uses

The diverse biological activities of Isoastragaloside II have led to its exploration in various clinical settings. In oncology, preclinical studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. For example, research has demonstrated that Isoastragaloside II can suppress the proliferation of human lung cancer cells by downregulating the expression of cyclin D1 and upregulating p21 expression.

In cardiovascular disease, Isoastragaloside II has been investigated for its cardioprotective effects. Animal studies have shown that it can improve cardiac function by reducing myocardial ischemia-reperfusion injury. The compound's ability to reduce oxidative stress and inflammation may contribute to its protective effects on the heart.

In neurodegenerative diseases, such as Alzheimer's disease (AD), Isoastragaloside II has shown promise in preclinical models. Research has indicated that it can improve cognitive function by reducing amyloid-beta (Aβ) accumulation and tau phosphorylation in the brain. The compound's antioxidant properties may also help mitigate oxidative damage associated with neurodegeneration.

Current Research Trends and Future Directions

The ongoing research on Isoastragaloside II is focused on elucidating its mechanisms of action at the molecular level and exploring its potential for clinical applications. Recent studies have employed advanced techniques such as high-throughput screening, proteomics, and genomics to identify novel targets and pathways involved in the compound's biological activities.

In addition to preclinical studies, there is growing interest in conducting clinical trials to evaluate the safety and efficacy of Isoastragaloside II in human subjects. Several phase I/II clinical trials are currently underway to assess its therapeutic potential in conditions such as cancer, cardiovascular disease, and neurodegenerative disorders.

The future directions for research on Isoastragaloside II include optimizing its formulation for improved bioavailability and developing combination therapies with other drugs to enhance therapeutic outcomes. Furthermore, efforts are being made to standardize the extraction methods for obtaining high-purity compounds from natural sources.

Conclusion

Isoastragaloside II (CAS No. 86764-11-6) is a promising bioactive compound with a wide range of pharmacological properties. Its immunomodulatory, antioxidant, anti-inflammatory, anticancer, cardioprotective, and neuroprotective effects make it a valuable candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel treatments for a variety of diseases.